(Z)-2-(2,4-dimethoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C20H18O6/c1-12(21)11-25-15-6-7-16-18(10-15)26-19(20(16)22)8-13-4-5-14(23-2)9-17(13)24-3/h4-10H,11H2,1-3H3/b19-8-
• InChI Key: SVZCAPJQHRRWJE-UWVJOHFNSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=C(C=C3)OC)OC)O2
• Isomeric SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=C(C=C3)OC)OC)/O2
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

(Z)-2-(2,4-dimethoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as DBO, is a synthetic compound that belongs to the family of benzofuranone derivatives. This compound has been widely studied for its potential use in scientific research due to its unique chemical properties and potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Evaluation

One study focuses on the synthesis and evaluation of related benzofuran compounds for their biological activities. For instance, compounds with benzofuran moieties have been synthesized and assessed for antimicrobial and cytotoxic activities, highlighting the importance of molecular configuration in biological activity expression (Ong, Hwang, & Chern, 1988). This illustrates the potential of benzofuran derivatives in developing new therapeutic agents.

Vibrational and Electronic Absorption Spectra

Research into the vibrational and electronic properties of benzofuran compounds, such as (Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one, has been conducted to understand their ground state characteristics using both experimental techniques and theoretical approaches. Such studies are essential for the development of materials with specific optical properties, which could be useful in sensors or imaging technologies (Veeraiah et al., 2012).

Antimicrobial Properties

Benzofuran derivatives have been isolated from natural sources, such as Caesalpinia pulcherrima, and demonstrated antimicrobial activity against a variety of bacterial and fungal strains. This indicates the potential of benzofuran compounds in the development of new antimicrobial agents (Ragasa, Hofilena, & Rideout, 2002).

Antioxidant Activity

Benzofuran derivatives synthesized through Strecker-type reactions have shown significant antioxidant activity, suggesting their utility in combating oxidative stress-related diseases or in food preservation (Ezzatzadeh & Hossaini, 2018).

Catalysis and Polymerization

Studies on benzofuran derivatives have also extended into the field of catalysis and polymerization, highlighting their role in the development of new catalysts for olefin polymerization, which could have implications for the plastics and materials industries (Shafir & Arnold, 2003).

Drug Delivery Systems

The potential of benzofuran compounds in drug delivery systems has been explored, with studies on the encapsulation of bioactive molecules in metal-organic frameworks for controlled release. This research could pave the way for more effective and targeted drug delivery methods, particularly for topical applications (Noorian et al., 2020).